5-Butoxy-N-methyl-3-oxo-1,2,4-thiadiazole-2(3H)-carboxamide

• CAS RN: 61515-96-6
• Molecular Formula: C8H13N3O3S
• Molecular Weight: 231.27 g/mol
• IUPAC Name: 5-butoxy-N-methyl-3-oxo-1,2,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C8H13N3O3S/c1-3-4-5-14-8-10-7(13)11(15-8)6(12)9-2/h3-5H2,1-2H3,(H,9,12)
• InChI Key: ALUCWRXAUCBSNR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=NC(=O)N(S1)C(=O)NC

Description

5-Butoxy-N-methyl-3-oxo-1,2,4-thiadiazole-2(3H)-carboxamide is a useful research compound. Its molecular formula is C8H13N3O3S and its molecular weight is 231.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 ml of methyl isocyanate were added to a solution of 17.5 g of 3-hydroxy-5-n-butoxy-1,2,4-thiadiazole in 125 ml of tetrahydrofuran containing 0.5 ml of triethylamine and after stirring for 2 hours at 20° C, the mixture was evaporated to dryness. The residue was empasted with isopropyl ether and was vacuum filtered and dried to obtain 21 g of 2-(N-methylcarbamoyl)-5-n-butoxy-1,2,4-thiadiazole-3-one melting at 108° C.